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Compound of Interest

Compound Name: Poliumoside

Cat. No.: B1254255 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Poliumoside is a phenylethanoid glycoside that has garnered significant interest within the

scientific community for its diverse biological activities, including antioxidant, anti-inflammatory,

and neuroprotective properties.[1] As with any compound intended for pharmaceutical

development, a thorough understanding of its physicochemical properties is paramount. This

technical guide provides an in-depth overview of the solubility and stability characteristics of

Poliumoside, offering crucial data and methodologies for researchers and drug development

professionals.

Physicochemical Properties
Property Value Reference

Molecular Formula C35H46O19 [2]

Molecular Weight 770.73 g/mol [2]

Appearance Solid ApexBio

Storage -20°C ApexBio

Solubility Profile
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The solubility of Poliumoside, like other phenylethanoid glycosides, is largely dictated by its

polar nature, attributed to the multiple hydroxyl groups and glycosidic linkages in its structure.

[3][4][5] It is generally soluble in polar solvents and has limited solubility in non-polar organic

solvents.

Quantitative Solubility Data
Quantitative solubility data for Poliumoside is crucial for formulation development, analytical

method development, and in vitro assay design. The following table summarizes the available

quantitative solubility data for Poliumoside.

Solvent Solubility Method Reference

Dimethyl Sulfoxide

(DMSO)

100 mg/mL (requires

sonication)
- [6]

Ethanol
50 mg/mL (requires

sonication)
- [6]

Water
50 mg/mL (requires

sonication)
- [6]

10% DMSO in Saline ≥ 2.5 mg/mL Formulation [6]

10% DMSO in 20%

SBE-β-CD in Saline
≥ 2.5 mg/mL Formulation [6]

10% DMSO in Corn

Oil
≥ 2.5 mg/mL Formulation [6]

Note: The solubility in formulated vehicles indicates the potential for achieving higher

concentrations for in vivo studies.

Experimental Protocol: Shake-Flask Method for
Solubility Determination
The shake-flask method is a widely accepted technique for determining the equilibrium

solubility of a compound.[7][8][9][10][11]
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Objective: To determine the saturation solubility of Poliumoside in a given solvent.

Materials:

Poliumoside

Selected solvent (e.g., methanol, ethanol, water, acetone, ethyl acetate)

Glass vials with screw caps

Orbital shaker with temperature control

Centrifuge

Analytical balance

HPLC-UV or other suitable quantitative analytical method

Procedure:

Add an excess amount of Poliumoside to a glass vial.

Add a known volume of the selected solvent to the vial.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in an orbital shaker set at a constant temperature (e.g., 25°C or 37°C) and

agitation speed.

Equilibrate the mixture for a sufficient period (typically 24-72 hours) to ensure equilibrium is

reached.

After equilibration, visually confirm the presence of undissolved solid.

Centrifuge the vial at a high speed to separate the undissolved solid from the saturated

solution.

Carefully withdraw an aliquot of the clear supernatant.
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Dilute the aliquot with a suitable solvent to a concentration within the calibration range of the

analytical method.

Quantify the concentration of Poliumoside in the diluted sample using a validated analytical

method (e.g., HPLC-UV).

Calculate the solubility of Poliumoside in the solvent, taking into account the dilution factor.

Workflow for Shake-Flask Solubility Determination
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Sample Preparation

Equilibration

Phase Separation

Quantification

Add excess Poliumoside to vial

Add known volume of solvent

Seal vial

Incubate on orbital shaker
(Constant T and agitation)

Allow to equilibrate (24-72h)

Centrifuge to pellet solid

Collect clear supernatant

Dilute supernatant

Analyze by HPLC-UV

Calculate solubility
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Start

Stress Conditions

Analysis
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Sample at time points
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Identify Degradation Products Quantify Degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1254255?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

